Cas no 339-43-5 (Carbutamide)

• Product Name: Carbutamide
• CAS No: 339-43-5
• MF: C₁₁H₁₇N₃O₃S
• MW: 271.3359811306
• MDL: MFCD00025344
• CID: 305579
• PubChem ID: 9564
• Update Time: 2025-04-19

Carbutamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-amino-N-[(butylamino)carbonyl]-
• Carbutamide
• 1-butyl-3-sulfanilylurea
• 4-amino-N-butylcarbamoyl-benzenesulfonamide
• Bucarban
• Bukarban
• Butisulfina
• Carbutamid
• Diaboral
• Glucidoral
• Glucofren
• Glybutamide
• N-Butyl-N'-sulfanilyl-harnstoff
• N-butyl-N'-sulfanilyl-urea
• Orasulin
• tolbutamide
• Invenol
• Oranyl
• n(sup 1)-(Butylcarbamoyl)sulfanilamide
• NCGC00159446-03
• CARBUTAMIDE [HSDB]
• Z57198698
• Nadisan
• DB13406
• 1-n-Butyl-3-sulfanilylurea
• Benzenesulfonamide, 4-amino-N-((butylamino)carbonyl)-
• EINECS 206-424-4
• N-Butylsulfanilylurea
• N'-(4-Aminobenzenesulfonyl)-N-butylurea
• Q5038107
• CHEBI:135118
• Diabetoplex
• D02425
• Carbutamida [INN-Spanish]
• N-Sulfanilyl-N'-butylurea
• CS-W012367
• Carbutamide (INN)
• NSC-246862
• Burcol
• 1-(4-aminophenyl)sulfonyl-3-butyl-urea
• Diabutan
• Sulfanilamide, N1-(butylcarbamoyl)-
• n(sup 1)-Sulfanilyl-n(sup 2)-butylcarbamide
• N-Sulfanilyl N'butyluree [French]
• J-019389
• Ca 1022
• Aminophenurobutane
• n(sup 1)-Sulfanilyl-n(sup 2)-butylurea
• BZ-55
• NSC 242409
• NSC246862
• Carbutamidum [INN-Latin]
• 4-Amino-N-((butylamino)carbonyl)benzenesulfonamide
• EN300-18401
• NCGC00159446-02
• HSDB 5488
• U 6987
• N'-(Butylcarbamoyl)sulfanilamide
• HY-W011651
• CARBUTAMIDE [MART.]
• FT-0664375
• DTXCID202741
• CARBUTAMIDE [WHO-DD]
• N'-(4-Aminophenylsulfonyl)-N-butylurea
• NS00004529
• Carbutamidum
• E3K8P4869P
• (4-Aminophenyl){[(butylamino)carbonyl]amino}dioxo-lambda~6~-sulfane
• UNII-E3K8P4869P
• Inbuton
• 1,6-NAPHTHYRIDIN-4(1H)-ONE,7-CHLORO-
• BRN 2218915
• N-Sulfanilyl N'butyluree
• Tox21_111673_1
• SR-01000883688
• MFCD00025344
• STR05307
• NSC-242409
• 339-43-5
• 1-BUTYL-3-SULFANILYL-UREA
• Sulfonamide carbutamide
• NSC242409
• CARBUTAMIDE [MI]
• N-(4-Aminobenzenesulfonyl)-N'-butylurea
• DTXSID8022741
• 1-(4-aminophenyl)sulfonyl-3-butylurea
• U-6987
• SCHEMBL49231
• D94968
• Benzenesulfonamide, 4-amino-N-[(butylamino)carbonyl]-
• 4-amino-N-[(butylamino)carbonyl]benzenesulfonamide
• CAS-339-43-5
• BZ 55
• Nadizan
• MLS004754486
• Tox21_301817
• CARBUTAMIDE [INN]
• Carbutamide [INN:BAN]
• 1-(4-aminobenzenesulfonyl)-3-butylurea
• Oranil
• A934869
• NCGC00255295-01
• SMR001562032
• Invenol (TN)
• Emedan
• N-Butyl-N'-sulfanilylurea
• Cicloral
• Carbutamide 100 microg/mL in Acetonitrile
• N1-(BUTYLCARBAMOYL)-SULFANILAMIDE
• Bucrol
• Diabetin
• Tox21_111673
• Norboral
• Carbutamida
• 4-amino-N-(butylcarbamoyl)benzenesulfonamide
• WLN: ZR DSWMVM4
• Alentin
• AKOS000485050
• CHEMBL448570
• SR-01000883688-1
• Urea, 1-butyl-3-sulfanilyl-
• STK007690
• CARBUTAMIDE (MART.)
• VDTNNGKXZGSZIP-UHFFFAOYSA-N
• DA-51589
• Carbutamidum (INN-Latin)
• Carbutamida (INN-Spanish)
• Diabetal
• A10BB06
• Sulfaninylbutylurea
• ALBB-033820

• MDL： MFCD00025344
• Inchi： 1S/C11H17N3O3S/c1-2-3-8-13-11(15)14-18(16,17)10-6-4-9(12)5-7-10/h4-7H,2-3,8,12H2,1H3,(H2,13,14,15)
• InChI Key： VDTNNGKXZGSZIP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC(NCCCC)=O)(=O)=O

Computed Properties

• Exact Mass: 271.09900
• Monoisotopic Mass: 271.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.2840 (rough estimate)
• Melting Point: 144-145°
• Refractive Index: 1.6630 (estimate)
• PSA: 109.67000
• LogP: 3.50060

Carbutamide Security Information

• Toxicity：LD50 s.c. in mice: 3 g/kg (Haack, Hagedorn)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides
• Other Chemical Reagents